Cas no 896679-90-6 (2-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide)

• Product Name: 2-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide
• CAS No: 896679-90-6
• MF: C₂₁H₁₆N₄O₂S₃
• MW: 452.572340011597
• CID: 6222452
• PubChem ID: 12006203
• Update Time: 2025-10-25

2-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide
• 2-methyl-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzo[d]thiazole-6-sulfonamide
• HMS2239L22
• CHEMBL1337672
• F0695-0288
• 2-methyl-N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]-1,3-benzothiazole-6-sulfonamide
• 896679-90-6
• 2-methyl-N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide
• MLS000696562
• SMR000235795
• HMS3366I09
• AKOS024597168

• Inchi： 1S/C21H16N4O2S3/c1-12-5-6-14(20-24-17-4-3-9-22-21(17)29-20)10-18(12)25-30(26,27)15-7-8-16-19(11-15)28-13(2)23-16/h3-11,25H,1-2H3
• InChI Key： SEWNSLMALNPYCK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(C)=N2)(NC1C=C(C2=NC3=CC=CN=C3S2)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 452.04353929g/mol
• Monoisotopic Mass: 452.04353929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 150Ų

Additional information on 2-methyl-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-1,3-benzothiazole-6-sulfonamide

Compound CAS No. 896679-90-6: 2-Methyl-N-(2-Methyl-5-{1,3Thiazolo[5,4-B]Pyridin-2-Yl}Phenyl)-1,3-Benzothiazole-6-Sulfonamide

The compound with CAS No. 896679-90-6, known as 2-Methyl-N-(2-Methyl-5-{1,3Thiazolo[5,4-B]Pyridin-2-Yl}Phenyl)-1,3-Benzothiazole-6-Sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and features a complex structure incorporating a benzothiazole moiety and a thiazolo[5,4-b]pyridine ring system. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science due to their versatile reactivity and ability to form stable complexes with metal ions. The presence of the thiazolo[5,4-b]pyridine ring in this compound adds an additional layer of complexity and functionality, making it a promising candidate for advanced chemical applications. Researchers have demonstrated that such structures can exhibit potent biological activities, including anti-inflammatory and anti-tumor properties.

The synthesis of 2-Methyl-N-(2-Methyl-5-{1,3Thiazolo[5,4-B]Pyridin-2-Yl}Phenyl)-1,3-Benzothiazole-6-Sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole core through cyclization reactions and the subsequent introduction of the thiazolo[5,4-b]pyridine moiety via coupling reactions. The methyl groups at specific positions on the molecule are introduced to fine-tune its physical properties and enhance its stability under various conditions.

One of the most intriguing aspects of this compound is its ability to act as a ligand in transition metal complexes. Recent research has shown that benzothiazole-based ligands can significantly influence the electronic properties of metal centers, making them suitable for applications in catalysis and optoelectronics. For instance, studies have demonstrated that such complexes can exhibit high catalytic activity in reactions involving carbon-heteroatom bond formation.

In terms of application potential, sulfonamides like this compound are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The integration of the thiazolo[5,4-b]pyridine ring into this molecule introduces additional hydrogen bonding capabilities and π-interactions, which are critical for drug-target interactions. This makes it a strong candidate for further exploration in medicinal chemistry.

Moreover, the compound's structural complexity offers opportunities for studying its self-assembling properties. Recent advancements in supramolecular chemistry have shown that molecules with multiple functional groups can form ordered nanostructures under specific conditions. Such properties could be exploited in the development of new materials for sensing or drug delivery systems.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies on similar sulfonamides have revealed that their persistence in natural environments can vary widely depending on their structural features. Research into the biodegradation mechanisms of benzothiazole derivatives could provide valuable insights into designing more sustainable chemical products.

In conclusion, CAS No. 896679-90-6, or 2-Methyl-N-(2-Methyl-5-{1,3Thiazolo[5,4-B]Pyridin-2-Yl}Phenyl)-1,3-Benzothiazole-6-Sulfonamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure and unique chemical properties make it a valuable subject for further research and development in fields ranging from drug discovery to materials science.